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Compound of Interest

Compound Name: Antimony sulfate

Cat. No.: B147869 Get Quote

A Note on Antimony Sulfate: Initial searches for the application of antimony sulfate
(Sb₂(SO₄)₃) as an active material in modern rechargeable batteries (such as lithium-ion or

sodium-ion) have found it to be not commonly documented in scientific literature. While

antimony and its compounds are of significant interest in battery research, the focus has

predominantly been on other forms, such as antimony metal, alloys, oxides, and particularly

antimony sulfide.[1][2] Antimony sulfate's traditional uses include acting as a dopant for

semiconductors and in the coating of anodes for electrolysis.[3] Its electrochemical behavior

has been studied in aqueous solutions like sulfuric acid, primarily in the context of lead-acid

battery grid corrosion, not as the main energy storage material.[3][4]

Given the limited direct application data for antimony sulfate, these notes will focus on the

closely related and extensively researched antimony sulfide (Sb₂S₃). This compound serves as

an excellent case study for the application of antimony-based materials in next-generation

battery anodes, aligning with the detailed requirements of this request.

Antimony Sulfide (Sb₂S₃) as a High-Performance
Anode Material
Antimony sulfide (Sb₂S₃) is a promising anode material for lithium-ion (Li-ion), sodium-ion (Na-

ion), and potassium-ion (K-ion) batteries due to its high theoretical specific capacity of

approximately 946 mAh g⁻¹.[5][6] This high capacity is achieved through a dual mechanism of

conversion and alloying reactions.[7][8] However, Sb₂S₃ anodes suffer from significant volume

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b147869?utm_src=pdf-interest
https://www.benchchem.com/product/b147869?utm_src=pdf-body
https://www.benchchem.com/product/b147869?utm_src=pdf-body
https://portminesllc.com/our-blogs/the-future-of-antimony-in-battery-manufacturing
https://pubs.rsc.org/en/content/articlelanding/2018/qm/c7qm00480j
https://www.benchchem.com/product/b147869?utm_src=pdf-body
https://content.ampp.org/corrosion/article/59/1/3/6711/Electrochemical-Behavior-of-Antimony-in-Sulfuric?searchresult=1
https://content.ampp.org/corrosion/article/59/1/3/6711/Electrochemical-Behavior-of-Antimony-in-Sulfuric?searchresult=1
https://labatscience.com/electrochemistry-of-antimony-electrode-in-h2so4-solution-page49.html
https://www.benchchem.com/product/b147869?utm_src=pdf-body
https://www.research-collection.ethz.ch/entities/publication/1456545e-1cd0-4f75-8429-0217e798bd8d
https://www.mdpi.com/1996-1944/14/24/7521
https://pubs.rsc.org/en/content/articlelanding/2018/nr/c7nr09441h
https://www.researchgate.net/publication/302780499_High-Performance_Sb2S3Sb_Anode_Materials_for_Li-Ion_Batteries
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


changes during the insertion and extraction of ions (lithiation/sodiation), which can lead to poor

cycling stability and capacity fade.[7][8]

To overcome these challenges, researchers have focused on nanostructuring Sb₂S₃ and

creating composites with conductive carbon materials like graphene, carbon nanotubes, and

amorphous carbon.[9][10] These strategies aim to buffer the volume expansion, improve

electrical conductivity, and enhance the overall electrochemical performance.[9]

Data Presentation: Electrochemical Performance of
Sb₂S₃-Based Anodes
The following tables summarize the performance of various Sb₂S₃-based anode materials in

Na-ion and Li-ion batteries as reported in the literature.

Table 1: Performance of Sb₂S₃ Anode Materials in Sodium-Ion Batteries
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Anode
Material
Compositio
n

Current
Density
(mA g⁻¹)

Reversible
Capacity
(mAh g⁻¹)

Cycle Life
Coulombic
Efficiency
(%)

Reference(s
)

Sb₂S₃

Nanorods

(NRs)

100 564.4 100 cycles Not Specified [6]

Sb₂S₃

NRs@rGO
100 769.1 100 cycles Not Specified [6]

Sb₂S₃

NRs@rGO
500 614.5 300 cycles Not Specified [6]

Multi-shell

hollow Sb₂S₃
100 909.0 Not Specified Not Specified [9]

Multi-shell

hollow Sb₂S₃
2000 604.0 Not Specified Not Specified [9]

Sb₂S₃@C

Rods
100 699.1 100 cycles Not Specified [9]

Sb₂S₃@FeS₂

/N-doped

Graphene

100 725.4 90 cycles Not Specified [9]

α-

Sb₂S₃@CuS

bS₂ (binder-

free)

50 506.7 50 cycles Not Specified [11]

Table 2: Performance of Sb₂S₃ Anode Materials in Lithium-Ion Batteries
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Anode
Material
Compositio
n

Current
Density
(mA g⁻¹)

Reversible
Capacity
(mAh g⁻¹)

Cycle Life
Coulombic
Efficiency
(%)

Reference(s
)

Sb₂S₃

Nanorods

wrapped in

Graphene

100 ~910 Not Specified Not Specified [7]

Colloidal

Sb₂S₃ NPs

(~20-25 nm)

2400

742 (initial),

~408 after

1200 cycles

1200 cycles
~55%

retention
[5][12]

3D

Sb₂S₃@CNTs
Not Specified 845 160 cycles

94.7%

retention
[13]

Sb₂S₃/lotus-

pollen

composites

100 591 100 cycles Not Specified [8]

Sb₂S₃ Hollow

Microspheres
200 674 50 cycles ~99% [14]

Sb₂S₃/Sb

Composite
1000 387 200 cycles Not Specified [8]

Experimental Protocols
Protocol 1: Hydrothermal Synthesis of Sb₂S₃ Nanorods
Wrapped in Graphene
This protocol describes a one-pot hydrothermal method for synthesizing Sb₂S₃ nanorods

encapsulated within reduced graphene oxide (rGO) sheets.[7]

Materials:

Graphene Oxide (GO) aqueous dispersion

Antimony Trichloride (SbCl₃)
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Thioacetamide (CH₃CSNH₂)

Deionized (DI) water

Procedure:

Exfoliate graphite oxide to form a stable GO aqueous dispersion through ultrasonication.

Disperse a specific amount of GO in DI water to achieve a homogeneous suspension.

Add SbCl₃ and thioacetamide to the GO suspension. Thioacetamide serves as the sulfur

source.

Stir the mixture vigorously for 30 minutes to ensure uniform mixing.

Transfer the resulting mixture into a Teflon-lined stainless-steel autoclave.

Seal the autoclave and maintain it at 180°C for 12 hours.

After the reaction, allow the autoclave to cool down to room temperature naturally.

Collect the black precipitate by filtration.

Wash the product with DI water and ethanol several times to remove any unreacted

precursors and byproducts.

Dry the final product in a vacuum oven at 60°C for 12 hours.

Protocol 2: Electrode Fabrication and Cell Assembly
This protocol outlines the standard procedure for preparing the working electrode and

assembling a coin cell for electrochemical testing.[11][15]

Materials:

Synthesized Sb₂S₃-based active material

Acetylene black (conductive agent)
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Polyvinylidene fluoride (PVDF) binder

N-methyl-2-pyrrolidinone (NMP) solvent

Copper foil (current collector)

Lithium or Sodium metal foil (counter/reference electrode)

Separator (e.g., glass fiber)

Electrolyte (e.g., 1 M LiPF₆ in EC/DEC or 1 M NaClO₄ in EC/PC)

Procedure:

Slurry Preparation: Mix the active material (e.g., Sb₂S₃@rGO), acetylene black, and PVDF

binder in a weight ratio of 8:1:1.[15]

Add a small amount of NMP solvent to the mixture and grind thoroughly in a mortar or use a

planetary mixer to form a homogeneous slurry.

Electrode Coating: Coat the prepared slurry onto a copper foil using a doctor blade

technique to ensure a uniform thickness.

Drying: Dry the coated copper foil in a vacuum oven at 60-80°C for 12 hours to completely

remove the NMP solvent.

Electrode Punching: Punch the dried electrode sheet into circular discs of a specific diameter

(e.g., 12 mm).

Cell Assembly: In an argon-filled glovebox, assemble a CR2032-type coin cell using the

prepared electrode disc as the working electrode, lithium or sodium foil as the counter

electrode, a glass fiber separator, and a few drops of the appropriate electrolyte.

Visualizations
Signaling Pathways and Experimental Workflows
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Protocol 1: Hydrothermal Synthesis of Sb2S3@rGO Protocol 2: Electrode Fabrication & Cell Assembly

Disperse Graphene Oxide (GO)
in Deionized Water

Add SbCl3 and
Thioacetamide (TAA)

Stir for 30 min

Transfer to Autoclave
(180°C for 12h)

Cool, Filter, and Wash
(DI Water & Ethanol)

Vacuum Dry at 60°C

Final Product:
Sb2S3@rGO Nanocomposite

Mix Active Material,
Conductive Agent, & Binder

(8:1:1 ratio)

Add NMP Solvent to
form Homogeneous Slurry

Coat Slurry onto
Copper Foil

Vacuum Dry at 80°C

Punch into Electrode Discs

Assemble CR2032 Coin Cell
in Glovebox

Ready for Electrochemical
Testing
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Discharge Process (Ion Insertion)

Charge Process (Ion Extraction)

Sb2S3 + 6e⁻ + 6M⁺

(M = Li, Na, or K)

2Sb + 3M₂S
(Conversion Reaction)

~1.4-1.7 V

2Sb + 6M⁺ + 6e⁻

2M₃Sb
(Alloying Reaction)

~0.7-0.8 V

2M₃Sb

2Sb + 6M⁺ + 6e⁻
(De-alloying Reaction)

~1.1 V

2Sb + 3M₂S

Sb₂S₃ + 6M⁺ + 6e⁻
(Re-conversion)

~1.9 V

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147869#antimony-sulfate-applications-in-battery-
technology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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